Cas no 243467-60-9 (1-(4-Fluorophenyl)-1h-indole-5-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-1h-indole-5-carboxylic acid
• CAS No: 243467-60-9
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD26386298
• CID: 2150383
• PubChem ID: 22603071
• Update Time: 2025-06-29

1-(4-Fluorophenyl)-1h-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-1H-indole-5-carboxylic acid
• 1-(4-FLUOROPHENYL)-1H-INDOLE-5-CARBOXYLICACID
• OHQPVSORYCUZRN-UHFFFAOYSA-N
• 1-(4-fluorophenyl)-indole-5-carboxylic acid
• 1-(4-fluoro-phenyl)-1H-indole-5-carboxylic acid
• DB-345290
• 1-(4-fluorophenyl)indole-5-carboxylic acid
• MFCD26386298
• SCHEMBL121755
• CS-0062097
• 243467-60-9
• F20783
• AS-66741
• AKOS037646121
• 1-(4-Fluorophenyl)-1h-indole-5-carboxylic acid

• MDL： MFCD26386298
• Inchi： 1S/C15H10FNO2/c16-12-2-4-13(5-3-12)17-8-7-10-9-11(15(18)19)1-6-14(10)17/h1-9H,(H,18,19)
• InChI Key： OHQPVSORYCUZRN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 255.06955672g/mol
• Monoisotopic Mass: 255.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-(4-Fluorophenyl)-1h-indole-5-carboxylic acid

1-(4-Fluorophenyl)-1H-indole-5-carboxylic Acid: A Comprehensive Overview

The compound 1-(4-Fluorophenyl)-1H-indole-5-carboxylic acid, with the CAS number 243467-60-9, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The molecule consists of an indole ring system substituted with a fluorophenyl group at position 4 and a carboxylic acid group at position 5, making it a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the importance of indole carboxylic acids in drug discovery, particularly in the development of anticancer agents. The indole moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets, including kinases, proteases, and nuclear receptors. The substitution pattern of this compound, particularly the fluorophenyl group, introduces electronic and steric effects that can modulate its pharmacokinetic properties and bioavailability. This makes 1-(4-Fluorophenyl)-1H-indole-5-carboxylic acid an attractive candidate for further exploration in drug design.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation or acylation followed by oxidation or hydrolysis to introduce the carboxylic acid group. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is readily available for biological testing. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound, confirming its structure and purity.

In terms of pharmacological activity, 1-(4-Fluorophenyl)-1H-indole-5-carboxylic acid has shown promising results in vitro assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that this compound may exhibit anticancer properties by inducing apoptosis in cancer cell lines. These findings underscore the need for further preclinical studies to evaluate its efficacy and safety profile.

The structural versatility of this compound also makes it a valuable tool for exploring structure-activity relationships (SAR). By modifying the substituents on the indole ring or altering the position of the carboxylic acid group, researchers can investigate how these changes influence biological activity. Such studies are crucial for optimizing lead compounds and advancing them toward clinical development.

In conclusion, 1-(4-Fluorophenyl)-1H-indole-5-carboxylic acid represents a promising lead compound with potential applications in drug discovery. Its unique structure, coupled with recent advances in synthetic methodology and pharmacological evaluation, positions it as a key player in the development of novel therapeutic agents. Continued research into its biological properties and mechanisms of action will undoubtedly shed light on its full potential as a drug candidate.